Cas no 1110782-41-6 (6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1110782-41-6
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD11848376
• CID: 1039803
• PubChem ID: 51000262
• Update Time: 2025-10-24

6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)nicotinic acid
• 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 6-chloro-5-trifluoromethylnicotinic acid
• 5-Carboxy-2-chloro-3-(trifluoromethyl)pyridine
• 6-chloro-5-trifluoromethyl-nicotinic acid
• WT2021
• RAJGXNMAMRWLQG-UHFFFAOYSA-N
• RP13021
• FCH1406731
• AB64813
• PC50039
• AX8238202
• 2-Chl
• 2-Chloro-3-(trifluoromethyl)pyridine-5-carboxylic acid
• 6-CHLORO-5-(TRIFLUOROMETHYL)-3-PYRIDI
• AKOS015849934
• DTXSID90679562
• 1110782-41-6
• SCHEMBL3644389
• BS-0001
• 6-Chloro-5-(trifluoromethyl)nicotinicacid
• J-518579
• A894797
• SY066024
• DB-359468
• MFCD11848376
• AC-29077

• MDL： MFCD11848376
• Inchi： 1S/C7H3ClF3NO2/c8-5-4(7(9,10)11)1-3(2-12-5)6(13)14/h1-2H,(H,13,14)
• InChI Key： RAJGXNMAMRWLQG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.2

Experimental Properties

• Density: 1.603±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.45200

6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1110782-41-6)

6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 1110782-41-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloro and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The chloro group at the 6-position and the trifluoromethyl group at the 5-position of the pyridine ring introduce electron-withdrawing effects that can influence the electronic properties of the molecule. These substituents also enhance the compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are crucial for the synthesis of more complex molecules. The carboxylic acid moiety at the 3-position further extends the utility of this compound as a versatile building block in organic synthesis.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The compound 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid has garnered attention for its potential applications in the development of novel drugs targeting various diseases. For instance, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this molecule makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common synthetic route involves the chlorination of a trifluoromethyl-substituted pyridine precursor followed by carboxylation at the third position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high precision. These synthetic strategies highlight the compound's importance as a synthetic intermediate and its potential for further derivatization.

The pharmacological properties of 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid have been extensively studied in recent research. In particular, its derivatives have shown promise in inhibiting enzymes involved in cancer cell proliferation. The combination of the chloro and trifluoromethyl groups enhances binding affinity to target proteins, making it an attractive scaffold for drug design. Preclinical studies have demonstrated that certain analogs of this compound exhibit significant antitumor activity without severe side effects. These findings underscore the potential of this class of compounds in oncology research.

In addition to its applications in oncology, 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid has been explored for its antimicrobial properties. The structural features of this molecule contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Research has shown that derivatives of this compound can effectively combat resistant strains of bacteria, including those that are difficult to treat with conventional antibiotics. This finding is particularly relevant in light of the increasing global threat posed by antibiotic-resistant pathogens.

The role of computational chemistry in understanding the behavior of 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped researchers predict the binding affinities and mechanisms of action of various derivatives, thereby accelerating the drug discovery process. The integration of computational chemistry with experimental approaches has significantly enhanced our understanding of this compound's pharmacological properties.

The future prospects for 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and agrochemicals. Innovations in synthetic methodologies are expected to yield more efficient and sustainable routes for producing this compound and its derivatives. Furthermore, advancements in biocatalysis and green chemistry may offer environmentally friendly alternatives for its synthesis. These developments will not only improve accessibility but also reduce costs associated with producing this valuable intermediate.

In conclusion, 6-chloro-5-(trifluoromethyl)pyridine-3-carboxylic acid, with its CAS number CAS No. 1110782-41-6, represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity make it an indispensable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an even greater role in advancing drug discovery and developing innovative solutions for global health challenges.